![molecular formula C23H29N3S B216369 N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide](/img/structure/B216369.png)
N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide, also known as CPP, is a chemical compound that has been widely studied in the field of neuroscience. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory processes.
Mechanism of Action
N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide acts as a competitive antagonist of the NMDA receptor, which means that it binds to the receptor and prevents the binding of its natural ligand, glutamate. This results in a decrease in NMDA receptor activity, which can lead to alterations in synaptic plasticity and neuronal excitability.
Biochemical and Physiological Effects
Studies have shown that this compound can have both acute and long-term effects on the brain. Acutely, this compound can induce psychosis-like symptoms, such as hallucinations, delusions, and disorganized thinking. Long-term exposure to this compound has been shown to cause changes in the structure and function of the brain, including alterations in synaptic plasticity and neuronal connectivity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide in lab experiments is its selectivity for the NMDA receptor, which allows for targeted manipulation of this receptor. However, this compound also has limitations, such as its potential to induce psychosis-like symptoms in healthy individuals, which can make it difficult to use in certain research settings.
Future Directions
There are several future directions for research on N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide and its role in neurological and psychiatric disorders. One area of focus is the development of new drugs that target the NMDA receptor, with the goal of improving the efficacy and safety of these drugs for the treatment of various disorders. Another area of focus is the investigation of the long-term effects of this compound exposure on the brain, with the goal of understanding how these effects contribute to the pathophysiology of neurological and psychiatric disorders. Additionally, research on the potential use of this compound as a diagnostic tool for certain disorders, such as schizophrenia, is an area of ongoing investigation.
Synthesis Methods
N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide can be synthesized through a multi-step process that involves the reaction of piperazine with diphenylmethyl chloride, followed by the addition of cyclopentyl isothiocyanate. This reaction yields this compound as a white crystalline powder, which can be purified through recrystallization.
Scientific Research Applications
N-cyclopentyl-4-(diphenylmethyl)piperazine-1-carbothioamide has been extensively used in scientific research to investigate the role of the NMDA receptor in various neurological and psychiatric disorders. Studies have shown that this compound can induce psychosis-like symptoms in healthy individuals, which has led to its use as a model for studying schizophrenia. This compound has also been used to investigate the role of the NMDA receptor in depression, anxiety, and addiction.
properties
Molecular Formula |
C23H29N3S |
---|---|
Molecular Weight |
379.6 g/mol |
IUPAC Name |
4-benzhydryl-N-cyclopentylpiperazine-1-carbothioamide |
InChI |
InChI=1S/C23H29N3S/c27-23(24-21-13-7-8-14-21)26-17-15-25(16-18-26)22(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-6,9-12,21-22H,7-8,13-18H2,(H,24,27) |
InChI Key |
JPDWFYRJLBFJQY-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)NC(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1CCC(C1)NC(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.